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Compound of Interest

Compound Name: SZUH280

Cat. No.: B12397635

Essential Safety and Handling Guide for
SZUH280

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the
research compound SZUH280. Given that a specific Safety Data Sheet (SDS) for SZUH280 is
not publicly available, the following guidance is based on general laboratory safety principles
for handling potent, biologically active small molecules. It is imperative to supplement this
information with a thorough risk assessment specific to your experimental context.

Chemical and Physical Properties

A summary of calculated physico-chemical properties for SZUH280 is provided below. These
values can help in planning experiments and understanding the compound's general behavior.
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Property Value Source

IUPHAR/BPS Guide to
Molecular Formula C39H39N50s

PHARMACOLOGYT[1]
_ IUPHAR/BPS Guide to

Molecular Weight 717.8 g/mol

PHARMACOLOGYT[1]

IUPHAR/BPS Guide to
Hydrogen Bond Donors 3

PHARMACOLOGY[1]

IUPHAR/BPS Guide to
Hydrogen Bond Acceptors 10

PHARMACOLOGYT[1]

IUPHAR/BPS Guide to
Rotatable Bonds 9

PHARMACOLOGYT[1]

IUPHAR/BPS Guide to
LogP 35

PHARMACOLOGY

IUPHAR/BPS Guide to
Polar Surface Area 185 A2

PHARMACOLOGY

Personal Protective Equipment (PPE) and Handling

Due to the lack of specific toxicity data, SZUH280 should be handled as a potent, biologically
active compound with unknown toxicity. Strict adherence to safety protocols is essential to
minimize exposure.

Engineering Controls:

o Work with SZUH280 should be conducted in a certified chemical fume hood to prevent
inhalation of any dusts or aerosols.

o Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment:

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Hand Protection: Wear nitrile or other chemically resistant gloves. Double-gloving is
recommended. Change gloves immediately if contaminated.

Body Protection: A lab coat should be worn at all times. For procedures with a higher risk of
splashing, a chemically resistant apron is advised.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and particulates should be used.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated,
clean spatula and weighing vessel.

Dissolving: When preparing solutions, add the solvent to the solid SZUH280 slowly to avoid
splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.

Operational and Disposal Plans

A clear plan for the use and disposal of SZUH280 is critical for maintaining a safe laboratory

environment.

Spill Response:

Small Spills: In the event of a small spill within the fume hood, absorb the material with a
suitable absorbent pad or inert material. Place the contaminated material in a sealed
container for hazardous waste disposal. Clean the spill area with an appropriate solvent.

Large Spills: For larger spills, evacuate the immediate area and alert laboratory personnel
and the institutional safety officer. Do not attempt to clean up a large spill without appropriate
training and equipment.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12397635?utm_src=pdf-body
https://www.benchchem.com/product/b12397635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Disposal:

o Solid Waste: All solid waste contaminated with SZUH280, including empty containers,
disposable labware, and contaminated PPE, should be collected in a clearly labeled, sealed
hazardous waste container.

o Liquid Waste: All liquid waste containing SZUH280 should be collected in a labeled, sealed,
and chemically compatible hazardous waste container. Do not dispose of SZUH280 down
the drain.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Handling SZUH280

The following diagram illustrates a logical workflow for the safe handling of SZUH280 from
receipt to disposal.
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Caption: Workflow for safe handling of SZUH280.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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